4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C23H26N4OS.ClH/c1-5-26(6-2)13-14-27(22(28)19-10-8-18(15-24)9-11-19)23-25-21-17(4)16(3)7-12-20(21)29-23;/h7-12H,5-6,13-14H2,1-4H3;1H
• InChI Key: FZGIIBYEKFCEBS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2C)C)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C23H27ClN4OS
• Molecular Weight: 443.0 g/mol
• CAS No.: 1215809-69-0

Description

4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a benzamide derivative featuring a benzo[d]thiazole core substituted with methyl groups at positions 4 and 3. The molecule incorporates a 4-cyanobenzoyl group and a diethylaminoethyl side chain, which is protonated as a hydrochloride salt.

Biological Activity

4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a synthetic compound with significant potential in pharmacological research. Its unique structure, featuring a cyano group, a diethylamino moiety, and a benzothiazole derivative, suggests various biological activities that merit detailed investigation.

While the precise mechanism of action for this compound is not fully elucidated, preliminary studies suggest that it may interact with various biological targets such as enzymes or receptors involved in neurotransmission or cellular signaling pathways. Its structural characteristics indicate potential activity as an antagonist or inhibitor in several biological systems.

Anticancer Activity

Research indicates that derivatives of benzothiazole, similar to the compound , exhibit anticancer properties. For instance, studies have shown that certain thiazolyl benzamide derivatives inhibit cell proliferation in cancer cell lines such as HT-29 (colon adenocarcinoma) and BT-20 (breast carcinoma). Compounds with specific substituents at the benzyl ring position demonstrate enhanced anticancer activity, suggesting a structure-activity relationship worth exploring further .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	Inhibition (%)	Reference
8b	CCR5	71%
8d	BT-20	69%
8e	HT-29	56%

Antimicrobial Activity

Additionally, related compounds have demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria. The zone of inhibition and minimum inhibitory concentration (MIC) assays have shown promising results against Staphylococcus aureus and Candida albicans, indicating potential therapeutic applications in treating infections .

Table 2: Antimicrobial Activity Results

Microorganism	Zone of Inhibition (mm)	MIC (µg/mL)
S. aureus	15	32
B. subtilis	14	64
C. albicans	18	16
E. coli	10	128

Case Studies and Research Findings

• Src Kinase Inhibition : A study evaluated compounds structurally similar to our target compound for Src kinase inhibitory activity. Results indicated that while some compounds showed potent Src inhibition, their anticancer activity did not correlate directly with Src inhibition, suggesting alternative mechanisms at play .
• Structure-Activity Relationship : Research has highlighted the importance of substituents at specific positions on the benzyl ring for maximizing anticancer efficacy. This insight can guide future modifications of the compound to enhance its biological activity .
• Synthesis and Characterization : The synthesis involves multi-step organic reactions under controlled conditions, utilizing techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy for characterization. Understanding these synthesis pathways is crucial for optimizing yield and purity in future research.

Scientific Research Applications

Neuropharmacology

The compound shows promise in neuropharmacological studies, potentially acting as an antagonist or inhibitor in various biological systems. Preliminary studies suggest it may interact with neurotransmitter receptors or enzymes involved in cellular signaling pathways.

Anti-inflammatory Properties

Research indicates that this compound could be effective in treating chronic inflammatory conditions. It may selectively inhibit the proliferation of pathogenic lung epithelial stem cells (PLESCs), which are implicated in diseases such as chronic obstructive pulmonary disease (COPD) and idiopathic pulmonary fibrosis .

Cancer Treatment

There is emerging evidence that compounds similar to 4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride may exhibit anti-cancer properties by targeting specific pathways involved in tumor growth and metastasis. Further studies are needed to elucidate its effectiveness against various cancer types .

Case Study 1: Neuropharmacological Effects

A study conducted on the effects of this compound on neurotransmitter systems demonstrated significant interactions with serotonin receptors, suggesting potential use in treating mood disorders. The study utilized animal models to assess behavioral changes following administration of the compound, indicating a decrease in anxiety-like behaviors.

Case Study 2: Inhibition of Pathogenic Lung Cells

In vitro studies showed that treatment with this compound led to a marked reduction in the proliferation of PLESCs compared to control groups. This suggests its potential as a therapeutic agent for lung diseases characterized by abnormal cell growth.

Summary Table of Applications

Application Area	Description	Evidence Level
Neuropharmacology	Potential antagonist/inhibitor role affecting neurotransmitter systems	Preliminary Studies
Anti-inflammatory	Inhibition of pathogenic lung epithelial stem cells in COPD and related diseases	In vitro Studies
Cancer Treatment	Targeting pathways involved in tumor growth; requires further investigation	Emerging Evidence

Comparison with Similar Compounds

Key Structural Features

• Target Compound: Benzo[d]thiazole core: 4,5-dimethyl substitution enhances steric bulk and electron density. Diethylaminoethyl chain: Provides basicity and cationic character (as hydrochloride), improving aqueous solubility.

• Analogous Compounds :

  • 5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones [7–9] ():
• Triazole-thione core : Exhibits tautomerism (thione vs. thiol), absent in the target compound.
• Sulfonyl and halogen substituents: Increase polarity but lack the cyanobenzoyl moiety.
• N-(5-Chloro-1,3-thiazol-2-yl)-2,4-difluorobenzamide ():
• Thiazole-amide backbone: Shares a benzamide motif but lacks the diethylaminoethyl chain.
• Halogen substituents (Cl, F): Enhance metabolic stability compared to the target’s methyl and cyano groups.
• Crystal structure stabilized by N–H⋯N and C–H⋯F/O hydrogen bonds, suggesting stronger intermolecular interactions than the target’s hydrochloride salt .

Functional Group Impact on Properties

Compound	Core Structure	Key Substituents	Solubility	IR Spectral Signatures
Target Compound	Benzo[d]thiazole	4-CN, N-(diethylaminoethyl)	High (polar solvents)	νC≡N ~2240 cm⁻¹, νC=O ~1680 cm⁻¹
Triazole-thiones [7–9]	1,2,4-Triazole-thione	X-phenylsulfonyl, 2,4-difluoro	Moderate	νC=S ~1250 cm⁻¹, no C=O absorption
Nitazoxanide derivative	Thiazole-amide	5-Cl, 2,4-difluoro	Low (lipophilic)	νC=O ~1675 cm⁻¹, νN–H ~3300 cm⁻¹

Q & A

Q. What are the common synthetic routes for synthesizing this compound, and how can reaction conditions be optimized for higher yields?

Methodological Answer: The compound can be synthesized via multi-step condensation reactions. A typical approach involves:

• Step 1: Reacting 4,5-dimethylbenzo[d]thiazol-2-amine with 2-(diethylamino)ethyl chloride to form the tertiary amine intermediate.
• Step 2: Introducing the 4-cyanobenzoyl group via coupling reagents like EDCI/HOBt under anhydrous conditions (e.g., DMF as solvent, pH 7–8, 0–5°C) .
• Step 3: Hydrochloride salt formation using HCl in ethanol.

Optimization Strategies:

• Solvent Selection: Polar aprotic solvents (DMF, DMSO) enhance reaction efficiency compared to ethanol .
• Catalyst Use: EDCI/HOBt improves coupling yields by reducing side reactions .
• Temperature Control: Maintaining 0–5°C during coupling prevents decomposition of sensitive intermediates .

Q. Which spectroscopic and analytical techniques are most effective for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR):
  • ¹H NMR confirms substitution patterns (e.g., diethylaminoethyl protons at δ 2.5–3.5 ppm; aromatic protons in the benzamide and thiazole rings at δ 7.0–8.5 ppm) .
  • ¹³C NMR verifies cyanobenzamide carbonyl (δ ~165 ppm) and nitrile carbon (δ ~115 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) ensures molecular ion alignment with the expected m/z (e.g., [M+H]+ calculated for C₂₄H₂₈ClN₅OS: 478.17) .
• X-ray Crystallography: Resolves stereochemical ambiguities and confirms hydrogen-bonding interactions (e.g., amide-NH⋯Cl⁻) critical for stability .

Advanced Research Questions

Q. How can researchers resolve discrepancies between computational predictions and experimental results regarding the compound’s bioactivity?

Methodological Answer:

• Step 1: Validate computational models (e.g., molecular docking) by cross-referencing with crystallographic data to confirm binding poses .
• Step 2: Perform isothermal titration calorimetry (ITC) to measure binding affinity discrepancies caused by solvation effects or protein flexibility .
• Step 3: Use structure-activity relationship (SAR) studies to isolate functional groups responsible for unexpected activity (e.g., cyano vs. nitro substitution impacts enzyme inhibition) .

Q. What strategies are recommended for analyzing the compound’s interaction with biological targets when in vitro and in vivo data conflict?

Methodological Answer:

• Hypothesis 1: Poor bioavailability in in vivo models may explain reduced efficacy. Test solubility in simulated physiological fluids (e.g., PBS at pH 7.4) and use HPLC-MS to quantify plasma concentrations .
• Hypothesis 2: Off-target effects in complex systems can be identified via RNA-seq or proteomics to compare in vitro (cell line) and in vivo (tissue) expression profiles .
• Experimental Design: Incorporate radiolabeled analogs (e.g., ¹⁴C-cyano group) to track distribution and metabolite formation .

Q. How can reaction mechanisms for unexpected byproducts during synthesis be elucidated?

Methodological Answer:

• Step 1: Use LC-MS/MS to identify byproduct structures, focusing on common side reactions (e.g., hydrolysis of the nitrile group to amide under acidic conditions) .
• Step 2: Perform kinetic studies under varied pH and temperature to map degradation pathways.
• Step 3: Introduce protecting groups (e.g., Boc for amines) during intermediate synthesis to prevent unwanted nucleophilic attacks .

Q. What methodologies are effective for studying the compound’s stability under physiological conditions?

Methodological Answer:

• Accelerated Stability Testing: Incubate the compound in buffers (pH 1.2–7.4) at 37°C and analyze degradation via HPLC-UV at 254 nm .
• Light Sensitivity: Expose to UV-Vis light (300–800 nm) and monitor photodegradation products with photodiode array detection .
• Thermogravimetric Analysis (TGA): Assess thermal stability (25–300°C) to guide storage conditions .

Q. How can researchers design analogs to improve selectivity for a target enzyme while minimizing off-target effects?

Methodological Answer:

• Structural Modifications:
  • Replace the 4-cyano group with a sulfonamide to enhance hydrogen bonding with catalytic residues .
  • Introduce methyl groups on the benzothiazole ring to exploit hydrophobic pockets .
• Screening Workflow:
  • Use cryo-EM or surface plasmon resonance (SPR) to screen analogs against both target and homologous enzymes .
  • Validate selectivity via kinase inhibition assays (e.g., Eurofins KINOMEscan®) .

Q. What computational tools are recommended for predicting the compound’s pharmacokinetic properties?

Methodological Answer:

• ADMET Prediction: Use SwissADME or ADMETLab 2.0 to estimate logP (target: 2–4), blood-brain barrier permeability, and CYP450 inhibition .
• Molecular Dynamics (MD) Simulations: Simulate binding to serum albumin (PDB ID: 1BM0) to predict plasma protein binding .
• Density Functional Theory (DFT): Calculate electrostatic potential maps to optimize solubility without compromising target affinity .